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Introduction
Strychnine, a terpene indole alkaloid, is a classic neurotoxin renowned for its potent and

convulsive effects.[1][2] Historically sourced from the seeds of the Strychnos nux-vomica tree,

its hydrochloride salt is the preferred form for research applications due to its increased

solubility in aqueous solutions.[3][4] This guide provides an in-depth examination of strychnine
hydrochloride, covering its fundamental chemical identifiers, mechanism of action, and

detailed protocols for its safe handling and analytical determination. As a highly specific and

competitive antagonist of glycine receptors, strychnine hydrochloride remains an invaluable

pharmacological tool for neuroscientists studying inhibitory neurotransmission, synaptic

function, and seizure pathologies.[5][6]

Chemical Identity and Physicochemical Properties
Accurate identification is paramount when working with a compound as potent as strychnine
hydrochloride. The following tables summarize its key chemical identifiers and properties.

Chemical Identifiers
A compilation of essential identifiers for strychnine hydrochloride ensures unambiguous

documentation and information retrieval.
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Identifier Value Source

CAS Number 1421-86-9 [4][7][8][9][10]

IUPAC Name

(4aR,4a1R,5aS,8aR,8a1S,15a

S)-2,4a,4a1,5,5a,7,8,8a1,15,1

5a-decahydro-14H-4,6-

methanoindolo[3,2,1-

ij]oxepino[2,3,4-de]pyrrolo[2,3-

h]quinolin-14-one

hydrochloride

[7][10]

Chemical Formula C₂₁H₂₃ClN₂O₂ [7][10]

Molecular Weight 370.88 g/mol [7][9][10]

InChI Key
VLXYTKMPCOQKEM-

ZEYGOCRCSA-N
[7]

Canonical SMILES

C1CN2CC3=CCO[C@]4([C@

H]5C6=C(C=CC=C6)N(C5=O)

[C@H]4[C@H]3C[C@@H]2C1

)Cl

Not directly from search, but

consistent with structure.

Related CAS Numbers

57-24-9 (free base), 60-41-3

(sulfate), 66-32-0 (nitrate),

6101-04-8 (dihydrate)

[3][7][11]

Chemical Structure
The complex, heteroheptacyclic structure of strychnine presents a significant synthetic

challenge and is responsible for its high-affinity binding to the glycine receptor.[1]

Caption: Chemical structure of Strychnine Hydrochloride.

Physicochemical Properties
The physical and chemical characteristics of strychnine hydrochloride dictate its handling,

storage, and application in experimental settings.
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Property Value Source

Appearance

Colorless or white to pale

reddish-yellow crystalline

powder.

[3][8][12]

Taste Intensely bitter. [3][8][13]

Melting Point ~295 °C [12]

Solubility

Sparingly/slightly soluble in

water (~1 g in 35-40 mL).

Slightly soluble in chloroform

and methanol. Insoluble in

ether.

[8][12][14]

Stability

Stable under normal ambient

and anticipated storage and

handling conditions.

[12][15]

Storage

Store in a secure, dry, cool,

well-ventilated area at room

temperature, away from

incompatible materials like

strong oxidizing agents.

[8][14][15][16]

pKa 2.3, 8.0 (at 25°C) [4]

Mechanism of Action: Glycine Receptor Antagonism
Strychnine exerts its potent physiological effects primarily through its action as a selective,

competitive antagonist of the glycine receptor (GlyR), a ligand-gated chloride ion channel.[1]

[17][5][6]

The Role of Glycinergic Inhibition
In the central nervous system, particularly the spinal cord and brainstem, glycine functions as a

major inhibitory neurotransmitter.[1][6]
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Glycine Release: An action potential in an inhibitory interneuron triggers the release of

glycine into the synaptic cleft.

Receptor Binding: Glycine binds to its specific site on the postsynaptic GlyR.

Channel Opening: This binding event causes a conformational change in the GlyR, opening

its integral chloride (Cl⁻) channel.[1][5]

Hyperpolarization: Negatively charged chloride ions flow into the neuron, causing

hyperpolarization of the postsynaptic membrane. This increases the threshold required to fire

an action potential, resulting in an Inhibitory Postsynaptic Potential (IPSP).[1][5] This

mechanism is crucial for modulating motor neuron activity and coordinating muscle reflexes.

[18]

Strychnine's Antagonistic Action
Strychnine disrupts this vital inhibitory process.

Competitive Binding: Strychnine binds with high affinity to the same, or an overlapping, site

on the GlyR as glycine.[1][5][19]

Inhibition of Channel Opening: By occupying the binding site, strychnine prevents glycine

from activating the receptor. This blockade prevents the influx of chloride ions.[5]

Disinhibition and Hyperexcitability: The prevention of inhibitory signals means that lower

levels of excitatory neurotransmitters are sufficient to trigger an action potential.[1] This

"disinhibition" of motor neurons leads to uncontrolled neuronal firing, resulting in the

characteristic spastic muscle contractions, convulsions, and hyperexcitability associated with

strychnine poisoning.[1][17][2]
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Caption: Strychnine competitively antagonizes the glycine receptor.
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Research Applications
Due to its well-defined mechanism, strychnine hydrochloride is a critical tool for

neuroscience research. Its primary application is in the study of the glycine receptor and its role

in the central nervous system. It is widely used to induce acute, tonic-clonic seizures in animal

models, providing a reliable and reproducible method for investigating the fundamental

mechanisms of seizure generation and for the preclinical screening of potential anticonvulsant

drugs.[6]

Experimental Protocols
CAUTION: Strychnine hydrochloride is fatal if swallowed or inhaled.[10] All procedures must

be conducted by trained personnel in a controlled laboratory setting, adhering strictly to

institutional safety guidelines.

Safe Handling and Disposal
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Start: Require Strychnine HCl

1. Don Personal Protective Equipment (PPE)
- Nitrile Gloves

- Safety Goggles / Face Shield
- Lab Coat

2. Prepare Handling Environment
- Certified Chemical Fume Hood

- Decontamination Supplies Ready

3. Weighing
- Use precision balance inside fume hood.
- Handle container with care to avoid dust.

- Use anti-static weigh paper.

4. Solubilization
- Add solvent to powder slowly.

- Keep container closed as much as possible.
- Vortex/sonicate to dissolve as needed.

5. Immediate Cleanup
- Wipe down all surfaces with appropriate decontaminant.

- Dispose of all contaminated consumables in a labeled hazardous waste bag.

6. Storage
- Tightly seal primary and secondary containers.
- Store in a locked, designated, and secure area.

7. Waste Disposal
- Collect all solid and liquid waste in clearly labeled, sealed hazardous waste containers.

- Follow institutional EHS guidelines for disposal.

End of Procedure

Click to download full resolution via product page

Caption: Workflow for the safe handling of strychnine hydrochloride.
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Protocol Details:

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile),

safety goggles with side shields or a full-face shield, and a lab coat.[20][21]

Ventilation: All handling of solid strychnine hydrochloride or its concentrated solutions

must be performed within a certified chemical fume hood to prevent inhalation.[15][20]

Handling: Avoid the formation of dust.[15][20] Handle and open containers with care. Use

spark-proof tools and equipment designed to prevent electrostatic discharge.[16]

Spill Management:

Minor Spills: Carefully dampen the solid material with water to prevent dusting.[14]

Mechanically sweep up the material and place it into a suitable, sealed container for

disposal.[15][21] Clean the spill area thoroughly.

Major Spills: Evacuate the area. Alert emergency responders. Wear full-body protective

clothing and a self-contained breathing apparatus.[14]

Disposal: Dispose of waste materials, including contaminated consumables and empty

containers, as hazardous waste.[20] This should be done through a licensed professional

waste disposal service, often involving incineration in a specialized apparatus.[14][20] Do not

allow the product to enter drains or the environment.[20][21]

Analytical Methods for Detection and Quantification
The accurate quantification of strychnine in biological or experimental samples is crucial. Gas

Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography

(HPLC) are the most common and reliable techniques.[22]

Sample Preparation: Solid-Phase Extraction (SPE)

SPE is a robust method for extracting and concentrating strychnine from complex matrices like

blood or tissue homogenates prior to analysis.[22][23]

Pre-treatment: Dilute the biological sample (e.g., 0.5 mL of whole blood) with buffer and add

an appropriate internal standard.[22][23]
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Cartridge Conditioning: Condition an SPE cartridge (e.g., Oasis HLB) by washing

sequentially with methanol and water.[23]

Sample Loading: Load the pre-treated sample onto the conditioned cartridge.

Washing: Wash the cartridge with a weak solvent (e.g., water, followed by a methanol/water

mixture) to remove interferences.[23]

Elution: Elute the strychnine from the cartridge using a stronger solvent, such as

ammoniated methanol.[23]

Evaporation & Reconstitution: Evaporate the eluate to dryness under a gentle stream of

nitrogen. Reconstitute the residue in a small, known volume of mobile phase (for HPLC) or a

suitable solvent like methanol (for GC-MS).[23]

Method 1: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers high specificity and sensitivity for strychnine identification and quantification.[23]

Instrumentation: Agilent 6890N GC with 5973N Mass Spectrometer, or equivalent.[23]

Column: HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or similar capillary column.

[23]

Carrier Gas: Helium at a constant flow of 1 mL/min.[23][24]

Injector Temperature: 280°C.[23]

Oven Temperature Program:

Initial temperature: 150°C, hold for 1 minute.

Ramp: Increase to 280°C at a rate of 10°C/min.

Hold: Maintain 280°C for 5 minutes.[23]

Mass Spectrometer Mode: Electron Impact (EI) ionization at 70 eV.[23]
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Detection: Monitor for characteristic strychnine ions.

Expected Outcome: Provides a quantitative result with a limit of detection (LOD) around 0.03

µg/mL in blood.[25]

Method 2: High-Performance Liquid Chromatography (HPLC)

HPLC with UV detection is a versatile and widely used technique for strychnine quantification.

[23][24]

Instrumentation: Agilent 1100 series with UV detector, or equivalent.[24]

Column: C18 reversed-phase column (e.g., Phenomenex-ODS, 250mm x 4.6mm, 5µm).[24]

Mobile Phase: A mixture of methanol, water, and diethylamine (e.g., 55:45:0.2 v/v).[24] The

mobile phase should be filtered and degassed.

Flow Rate: 1.0 mL/min.[23][24]

Column Temperature: 25°C.[23]

Detection: UV detector set to 254 nm or 260 nm.[23][24]

Injection Volume: 20 µL.[23]

Expected Outcome: Quantification is achieved by comparing the peak area of the sample to

that of a known standard. The detection limit is typically in the low nanogram range.[25]
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Caption: General workflow for strychnine analysis in biological samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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